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Compound of Interest

Compound Name: TIS108

Cat. No.: B2844129 Get Quote

Technical Support Center: TIS108 Application
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals optimize

the concentration of TIS108 and avoid phytotoxicity in their plant experiments.

Troubleshooting Guide
Phytotoxicity is damage to plants caused by chemical compounds.[1][2][3] When using TIS108,

a strigolactone biosynthesis inhibitor, it is crucial to use a concentration that is effective for your

experimental goals without causing harm to the plant. Below is a guide to help you troubleshoot

potential issues.

Table 1: Troubleshooting Common Issues with TIS108 Application
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Observed Symptom Potential Cause Suggested Solution

Leaf yellowing (chlorosis),

browning (necrosis) at

margins, or speckling[2][3]

High concentration of TIS108,

solvent toxicity, or surfactant

issues.

- Perform a dose-response

experiment to determine the

optimal, non-phytotoxic

concentration. - Ensure the

solvent used to dissolve

TIS108 is at a safe

concentration for your plant

species. - If using a surfactant,

test its phytotoxicity separately.

Stunted growth or dwarfism[2]

[4]

TIS108 concentration is too

high, leading to off-target

effects.

- Lower the TIS108

concentration. Studies on

Arabidopsis have shown that

concentrations of 1-3 µM can

induce the desired branching

phenotype without causing

dwarfism.[4]

Leaf cupping, twisting, or other

abnormal growth[2][3]

The plant may be particularly

sensitive to TIS108 or the

application method.

- Re-evaluate the application

method (e.g., foliar spray, soil

drench, or media

incorporation).[3] - Test

different growth stages, as

younger plants may be more

sensitive.[1]

Reduced seed germination or

seedling emergence[1][5]

The TIS108 concentration in

the growth medium is

inhibitory.

- Conduct a germination assay

with a range of TIS108

concentrations to identify a

safe level for seed treatment.

No observable effect on the

plant (e.g., no increase in

branching)

TIS108 concentration is too

low, or the plant's endogenous

strigolactone levels are already

very low.

- Gradually increase the

TIS108 concentration in a

stepwise manner. - Confirm

that the plant species is

responsive to strigolactone

inhibition.
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Inconsistent results across

experiments

Variability in experimental

conditions.

- Standardize all experimental

parameters, including plant

age, growth conditions (light,

temperature, humidity), and

application technique.[6]

Frequently Asked Questions (FAQs)
Q1: What is TIS108 and what is its mechanism of action in plants?

A1: TIS108 is a triazole-type chemical that acts as a strigolactone (SL) biosynthesis inhibitor.[4]

[7] Strigolactones are a class of plant hormones that regulate various aspects of plant

development, including shoot branching and root morphology.[4][8] TIS108 is thought to inhibit

a cytochrome P450 monooxygenase (MAX1) involved in the SL biosynthesis pathway, leading

to a decrease in endogenous SL levels.[4] This inhibition can lead to phenotypes similar to

those of SL-deficient mutants, such as increased shoot branching.[4][7]

Q2: What are the typical signs of phytotoxicity?

A2: Phytotoxicity can manifest in various ways, including:

Visual symptoms: Leaf yellowing (chlorosis), browning or death of tissue (necrosis),

speckling, spotting, abnormal growth such as cupping or twisting of leaves, and overall

stunting of the plant.[2][3]

Growth inhibition: Reduced seed germination, poor seedling establishment, or a decrease in

biomass accumulation.[5][9]

Q3: At what concentration is TIS108 typically effective without causing phytotoxicity?

A3: The optimal concentration of TIS108 can vary depending on the plant species and

experimental conditions. However, published studies provide a starting point:

In Arabidopsis thaliana, TIS108 was effective at inducing a branching phenotype in a dose-

dependent manner within the concentration range of 1–3 µM without causing side effects like

dwarfism.[4]
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In rice, TIS108 has been shown to reduce the levels of 2′-epi-5-deoxystrigol (an endogenous

strigolactone) in a dose-dependent manner at concentrations between 10-100 nM.[10] A

foliar spray of 3 µM TIS108 has also been used effectively on rice.[8]

Table 2: Reported Effective Concentrations of TIS108

Plant Species
Application
Method

Effective
Concentration

Observed
Effect

Reference

Arabidopsis

thaliana
Growth medium 1-3 µM

Increased shoot

branching,

repressed root

hair elongation

[4]

Oryza sativa

(rice)
Growth medium 10-100 nM

Reduced

endogenous

strigolactone

levels

[10]

Oryza sativa

(rice)
Foliar spray 3 µM

Decreased

nematode

infection

[8]

Q4: How can I determine the optimal TIS108 concentration for my specific plant species and

experiment?

A4: It is highly recommended to perform a dose-response experiment to determine the optimal

concentration for your specific conditions. This involves treating plants with a range of TIS108
concentrations and observing both the desired biological effect and any signs of phytotoxicity. A

detailed protocol for this is provided in the "Experimental Protocols" section below.

Experimental Protocols
Protocol 1: Determining the Optimal Concentration of TIS108

This protocol outlines a general procedure for conducting a dose-response experiment to

identify the optimal, non-phytotoxic concentration of TIS108.
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1. Materials:

TIS108 stock solution (dissolved in a suitable solvent, e.g., DMSO)
Healthy, uniformly sized plants of the target species
Appropriate growth medium (soil, hydroponics, or agar plates)
Solvent control (growth medium with the same concentration of solvent used for the highest
TIS108 concentration)
Negative control (untreated plants)
Controlled environment growth chamber or greenhouse

2. Experimental Procedure:

Prepare TIS108 dilutions: Prepare a series of TIS108 concentrations. A good starting range,
based on existing literature, would be from 0.1 µM to 10 µM (e.g., 0, 0.1, 0.5, 1, 2, 5, 10 µM).
Include a solvent-only control.
Plant preparation: Use a sufficient number of plants for each treatment group to ensure
statistical significance (a minimum of 5-10 replicates is recommended).
Application of TIS108: Apply the different concentrations of TIS108 to the plants. The method
of application (e.g., adding to the growth media, soil drench, or foliar spray) should be
consistent with your intended experimental procedure.
Incubation: Grow the plants under controlled conditions (e.g., temperature, light intensity, and
photoperiod) for a predetermined period. The duration will depend on the specific research
question and the plant's growth rate.
Data collection: Regularly observe and quantify the following parameters:

Phytotoxicity assessment: Record any visual signs of phytotoxicity such as leaf discoloration,
necrosis, or abnormal growth. A rating scale can be used for more quantitative assessment.
[9]
Morphological measurements: Measure parameters relevant to your study, such as plant
height, number of branches, root length, etc.
Physiological measurements (optional): Depending on the research goals, you may also
measure parameters like chlorophyll content or photosynthetic rate.
Biomass: At the end of the experiment, harvest the plants and measure their fresh and dry
weight.

Data analysis: Statistically analyze the collected data to determine the concentration of
TIS108 that produces the desired effect without significant negative impacts on plant health.
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Caption: Simplified strigolactone signaling pathway and the inhibitory action of TIS108.
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Caption: Experimental workflow for optimizing TIS108 concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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